Cas no 174503-70-9 (6-chloro-5-(4-chloronaphthalen-1-yl)oxy-2-methylsulfanyl-1h-benzimidazole)

• Product Name: 6-chloro-5-(4-chloronaphthalen-1-yl)oxy-2-methylsulfanyl-1h-benzimidazole
• CAS No: 174503-70-9
• MF: C₁₈H₁₂Cl₂N₂OS
• MW: 375.271680831909
• CID: 1360003
• PubChem ID: 1207354
• Update Time: 2025-04-20

6-chloro-5-(4-chloronaphthalen-1-yl)oxy-2-methylsulfanyl-1h-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-(4-chloronaphthalen-1-yl)oxy-2-methylsulfanyl-1h-benzimidazole
• G 1558
• 1H-Benzimidazole, 5-chloro-6-((4-chloro-1-naphthalenyl)oxy)-2-(methylthio)-
• 5-Chloro-6-((4-chloro-1-naphthalenyl)oxy)-2-(methylthio)-1H-benzimidazole
• AC1LNRLD
• Oprea1_818883
• CHEMBL2036059
• MolPort-003-818-576
• ZINC01513626
• LS-32754
• G 1558;
• AH-034/32474057
• 174503-70-9
• DTXSID00169843
• 6-chloro-5-[(4-chloro-1-naphthyl)oxy]-2-methylsulfanyl-1H-benzimidazole

• Inchi： 1S/C18H12Cl2N2OS/c1-24-18-21-14-8-13(20)17(9-15(14)22-18)23-16-7-6-12(19)10-4-2-3-5-11(10)16/h2-9H,1H3,(H,21,22)
• InChI Key： OSDDXEWTQZXREV-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1OC1=CC=C(C3C=CC=CC1=3)Cl)N=C(N2)SC

Computed Properties

• Exact Mass: 374.00500
• Monoisotopic Mass: 374.0047396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.21000
• LogP: 6.53710